Cas no 173336-12-4 (1,4-Benzodioxin-6-carboxylic acid, 2,3-dihydro-8-hydroxy-, ethyl ester)
173336-12-4 structure
Product Name:1,4-Benzodioxin-6-carboxylic acid, 2,3-dihydro-8-hydroxy-, ethyl ester
CAS No:173336-12-4
MF:C11H12O5
MW:224.209983825684
CID:1081101
Update Time:2024-07-22
1,4-Benzodioxin-6-carboxylic acid, 2,3-dihydro-8-hydroxy-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 1,4-Benzodioxin-6-carboxylic acid, 2,3-dihydro-8-hydroxy-, ethyl ester
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- Inchi: 1S/C11H12O5/c1-2-14-11(13)7-5-8(12)10-9(6-7)15-3-4-16-10/h5-6,12H,2-4H2,1H3
- InChI Key: BMJLOIBVDOVHBP-UHFFFAOYSA-N
- SMILES: O1C2=C(O)C=C(C(OCC)=O)C=C2OCC1
Computed Properties
- Exact Mass: 224.06846
Experimental Properties
- Density: 1.309±0.06 g/cm3(Predicted)
- Boiling Point: 379.3±42.0 °C(Predicted)
- PSA: 64.99
- pka: 8.95±0.20(Predicted)
1,4-Benzodioxin-6-carboxylic acid, 2,3-dihydro-8-hydroxy-, ethyl ester Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
173336-12-4 (1,4-Benzodioxin-6-carboxylic acid, 2,3-dihydro-8-hydroxy-, ethyl ester) Related Products
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